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Compound of Interest

Compound Name: alpha-Peltatin

CAS No.: 568-53-6

Cat. No.: B125552

Get Quote

Compound Overview & Mechanism of Action
Alpha-Peltatin is a naturally occurring lignan isolated from Podophyllum peltatum.[1][2][4][5][6]

It is structurally distinct from Etoposide in that it lacks the glucoside moiety and retains the

specific configuration responsible for microtubule destabilization.[1][3]

Mechanism of Action (MOA)
Alpha-Peltatin binds to the colchicine-binding site of tubulin, preventing the polymerization of

tubulin dimers into microtubules.[1][2] This leads to cell cycle arrest in metaphase (M-phase)

and subsequent apoptosis.[1][2]

Crucial Distinction: Unlike Etoposide, alpha-Peltatin has negligible activity against

Topoisomerase II.[1][2]

Structural Integrity: The biological activity is strictly dependent on the integrity of the trans-
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-lactone ring (Ring D).[1][3][5][7] Hydrolysis of this ring (often caused by basic pH) results in
the formation of the inactive hydroxy-acid salt (picropodophyllin species).[1][2][3]

Physicochemical Profile
Property Value/Description

Implication for In Vivo
Dosing

Molecular Weight ~400.4 g/mol
Small molecule, rapid

distribution.[2]

Solubility
Poor in water; Soluble in

DMSO, Ethanol, Acetone.[2]

Requires co-solvent or

surfactant-based vehicle.[1][2]

[3]

Stability
pH Sensitive. Unstable at pH >

7.[1][2][3]5.

Avoid alkaline vehicles (e.g.,

pure PBS/NaOH) to prevent

lactone hydrolysis.[1][2]

Toxicity (Mouse)
LD50 (IP) ≈ 30–35 mg/kg

(Single Dose).[2]

Narrow therapeutic window;

requires Maximum Tolerated

Dose (MTD) titration.[1][2][3]

Formulation Strategy
Two formulation approaches are historically cited. The Modern Co-Solvent System is

recommended for reproducibility and stability.[1][3] The Historical Alkaline Method is described

for reference but carries a high risk of inactivating the compound.[1][3]

A. Recommended: The "Lactone-Preserving" Co-Solvent
System
This vehicle maintains the compound in its active lactone form using a neutral/acidic pH

environment and organic co-solvents.[1][3]

Stock Solution: 20 mg/mL in 100% Anhydrous DMSO. (Store at -20°C, protected from light).

Working Vehicle: 5% DMSO / 40% PEG-400 / 55% Saline (0.9% NaCl).[1][2]
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B. Historical: The Alkaline Solubilization (Not
Recommended)
Early studies (Greenspan et al., 1950) solubilized alpha-Peltatin in dilute NaOH, converting it

to the water-soluble carboxylate salt.[1][2]

Risk:[1][2][3][8] This opens the lactone ring.[1][3] While the ring may re-close in the acidic

environment of the tumor, this process is inefficient and leads to variable potency.[1][3]

Formulation Decision Logic (Graphviz Diagram)[2]

Start: Alpha-Peltatin Formulation

Is compound soluble in aqueous buffer?

Select Solubilization Strategy

Standard

Method A: Alkaline (NaOH)
(Opens Lactone Ring)

Method B: Co-Solvent (DMSO/PEG)
(Preserves Lactone)

High Solubility
Low/Variable Potency

(Inactive Species)

Moderate Solubility
High Potency

(Active Pharmacophore)
RECOMMENDED PATH

Click to download full resolution via product page

Caption: Decision tree highlighting the critical risk of alkaline hydrolysis in alpha-Peltatin
formulation.
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Dosing Regimens & Experimental Design
Dose Range Finding (MTD Study)
Before efficacy studies, determine the Maximum Tolerated Dose (MTD) in your specific mouse

strain (e.g., BALB/c, C57BL/6, or Nude).[2] Alpha-Peltatin is toxic to rapidly dividing normal

cells (gut epithelium, bone marrow).[1][2]

Route: Intraperitoneal (IP) is preferred for rodent proof-of-concept.[1][2] Intravenous (IV) is

possible via tail vein but requires slower infusion to prevent precipitation.[1][2][3]

Starting Doses: 5, 10, 20, and 30 mg/kg.[2]

Schedule: q2d (every other day) x 3 doses.

Endpoint: Weight loss >15% or designated humane endpoints (piloerection, lethargy).[1][2]

Recommended Efficacy Dosing
Based on historical podophyllotoxin data and alpha-peltatin specific studies:

Low Dose (Sub-therapeutic/Metronomic): 5–10 mg/kg, q2d.[2]

Therapeutic Dose: 15–25 mg/kg, q2d or q3d.[1][2]

High Dose (Near MTD): 30 mg/kg (Single dose or q4d).[2]

Note: Do not exceed 3 doses per week without rigorous weight monitoring.

Detailed Protocol: Preparation and Administration
Materials

Alpha-Peltatin (High purity >98%)[2]

Dimethyl Sulfoxide (DMSO), Anhydrous, Sterile[1][2]

Polyethylene Glycol 400 (PEG-400), Sterile grade[2]

0.9% Saline (Sterile)[2]
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Syringes (1 mL) and Needles (27G or 30G)

Step-by-Step Procedure
Step 1: Stock Preparation[1][2][3]

Weigh 10 mg of alpha-Peltatin powder.

Dissolve in 0.5 mL of 100% DMSO.

Vortex vigorously until clear.

Concentration: 20 mg/mL.[1][2][3]

Storage: Aliquot into amber vials (50 µL each) and freeze at -20°C. Avoid repeated freeze-

thaw cycles.

Step 2: Working Solution Preparation (Fresh Daily)
Target Dose: 20 mg/kg for a 25g mouse (0.5 mg total dose).[1][2] Injection Volume: 10 mL/kg

(0.25 mL per mouse).[1][2] Target Concentration: 2 mg/mL.[1][2][3]

Thaw one aliquot of DMSO stock (20 mg/mL).[1][2][3]

Order of Addition (Critical):

Take 100 µL of DMSO Stock.[1][2][3]

Add 400 µL of PEG-400.[1][2] Vortex well. (Solution is now 4 mg/mL).[1][2][3]

Slowly add 500 µL of warm (37°C) Sterile Saline while vortexing.

Final Formulation: 1 mg/mL alpha-Peltatin in 10% DMSO / 40% PEG-400 / 50% Saline.

(Note: Adjust stock volume to achieve 2 mg/mL if higher dose is needed, but keep DMSO

<10% to avoid vehicle toxicity).

Step 3: Administration (IP Injection)[2][9]
Weigh the mouse accurately (e.g., 24.5g).[1][2]
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Calculate volume:

.[1][2]

Restrain the mouse using the scruff method.[1][3]

Inject into the lower right quadrant of the abdomen to avoid the cecum.[1][3]

Observe for 15 minutes post-injection for acute reactions (e.g., "writhing" due to DMSO

irritation).

Safety & Monitoring
Alpha-Peltatin is a potent cytotoxic agent.[1][2][3]

PPE: Wear double nitrile gloves, lab coat, and safety glasses.[2] Handle powder in a

biosafety cabinet.

Animal Monitoring:

Weight: Measure daily. >20% loss = Euthanasia.[1][2][3]

Gastrointestinal: Monitor for diarrhea (common side effect of tubulin binders).

Hematology: Expect transient leukopenia (white blood cell drop).[2][3] If doing long-term

studies, perform CBC weekly.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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